Cas no 2152186-22-4 (INDEX NAME NOT YET ASSIGNED)
INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties
Names and Identifiers
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- EN300-381170
- 5-(aminomethyl)oxolane-3-carboxylic acid
- 2152186-22-4
- INDEX NAME NOT YET ASSIGNED
-
- Inchi: 1S/C6H11NO3/c7-2-5-1-4(3-10-5)6(8)9/h4-5H,1-3,7H2,(H,8,9)
- InChI Key: KPRSCPZCRBEMQV-UHFFFAOYSA-N
- SMILES: O1CC(C(=O)O)CC1CN
Computed Properties
- Exact Mass: 145.07389321g/mol
- Monoisotopic Mass: 145.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.4
- Topological Polar Surface Area: 72.6Ų
Experimental Properties
- Density: 1.243±0.06 g/cm3(Predicted)
- Boiling Point: 313.7±27.0 °C(Predicted)
- pka: 4.04±0.40(Predicted)
INDEX NAME NOT YET ASSIGNED Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-381170-0.05g |
5-(aminomethyl)oxolane-3-carboxylic acid |
2152186-22-4 | 95.0% | 0.05g |
$888.0 | 2025-03-16 | |
| Enamine | EN300-381170-0.1g |
5-(aminomethyl)oxolane-3-carboxylic acid |
2152186-22-4 | 95.0% | 0.1g |
$930.0 | 2025-03-16 | |
| Enamine | EN300-381170-0.25g |
5-(aminomethyl)oxolane-3-carboxylic acid |
2152186-22-4 | 95.0% | 0.25g |
$972.0 | 2025-03-16 | |
| Enamine | EN300-381170-0.5g |
5-(aminomethyl)oxolane-3-carboxylic acid |
2152186-22-4 | 95.0% | 0.5g |
$1014.0 | 2025-03-16 | |
| Enamine | EN300-381170-1.0g |
5-(aminomethyl)oxolane-3-carboxylic acid |
2152186-22-4 | 95.0% | 1.0g |
$1057.0 | 2025-03-16 | |
| Enamine | EN300-381170-2.5g |
5-(aminomethyl)oxolane-3-carboxylic acid |
2152186-22-4 | 95.0% | 2.5g |
$2071.0 | 2025-03-16 | |
| Enamine | EN300-381170-5.0g |
5-(aminomethyl)oxolane-3-carboxylic acid |
2152186-22-4 | 95.0% | 5.0g |
$3065.0 | 2025-03-16 | |
| Enamine | EN300-381170-10.0g |
5-(aminomethyl)oxolane-3-carboxylic acid |
2152186-22-4 | 95.0% | 10.0g |
$4545.0 | 2025-03-16 |
INDEX NAME NOT YET ASSIGNED Related Literature
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on INDEX NAME NOT YET ASSIGNED
Research Briefing on Compound 2152186-22-4 and INDEX NAME NOT YET ASSIGNED in Chemical Biology and Medicine
Recent advancements in chemical biology and medicinal chemistry have highlighted the potential of novel compounds such as 2152186-22-4, which is currently under investigation for its therapeutic applications. The compound, indexed under the provisional name INDEX NAME NOT YET ASSIGNED, has garnered significant attention due to its unique structural properties and promising biological activity. This briefing synthesizes the latest research findings to provide a comprehensive overview of its development status, mechanisms of action, and potential clinical applications.
Compound 2152186-22-4 belongs to a class of small molecules designed to target specific pathways implicated in disease progression. Preliminary studies indicate that it exhibits high selectivity and potency against certain molecular targets, making it a candidate for further drug development. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to elucidate its binding interactions, revealing insights into its mode of action at the atomic level.
In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key biological processes. For instance, experiments conducted on cell lines and animal models have shown significant inhibition of target proteins, leading to measurable therapeutic effects. These findings are supported by robust data, including dose-response curves and pharmacokinetic profiles, which underscore the compound's potential as a viable drug candidate.
Despite these promising results, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Current research efforts are focused on structural modifications to enhance its pharmacological properties. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to accelerate its transition from the laboratory to clinical trials.
The provisional designation INDEX NAME NOT YET ASSIGNED reflects the early stage of development, but the compound's trajectory suggests it may soon be assigned a formal name as it progresses through regulatory milestones. Stakeholders in the field are closely monitoring its development, given its potential to address unmet medical needs in areas such as oncology, infectious diseases, or metabolic disorders.
In conclusion, Compound 2152186-22-4 represents a promising avenue for therapeutic innovation. Its unique chemical properties and demonstrated biological activity position it as a noteworthy candidate in the pipeline of new drug development. Continued research and collaboration will be essential to fully realize its clinical potential and bring it to market.
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